Cas no 1502052-20-1 (5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methyl-1H-imidazol-2-yl)-6-oxo-)

• Product Name: 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methyl-1H-imidazol-2-yl)-6-oxo-
• CAS No: 1502052-20-1
• MF: C₉H₈N₄O₃
• MW: 220.184821128845
• CID: 5274098
• Update Time: 2023-08-25

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methyl-1H-imidazol-2-yl)-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-imidazol-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• 2-(1-methylimidazol-2-yl)-6-oxo-1H-pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methyl-1H-imidazol-2-yl)-6-oxo-

• Inchi： 1S/C9H8N4O3/c1-13-3-2-10-7(13)6-11-4-5(9(15)16)8(14)12-6/h2-4H,1H3,(H,15,16)(H,11,12,14)
• InChI Key： KWYZIUIQMVGVFH-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN=C(C2=NC=CN2C)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: -0.4
• Topological Polar Surface Area: 96.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives